Cas no 149705-60-2 (4-hydroxy-3-Benzofuranmethanol)
149705-60-2 structure
Product Name:4-hydroxy-3-Benzofuranmethanol
CAS No:149705-60-2
MF:C9H8O3
MW:164.158022880554
CID:100114
PubChem ID:45122681
Update Time:2025-04-18
4-hydroxy-3-Benzofuranmethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-3-Benzofuranmethanol
- 3-(hydroxymethyl)-1-benzofuran-4-ol
- 3-Benzofuranmethanol,4-hydroxy-
- 3-Benzofuranmethanol, 4-hydroxy-
- 3-(hydroxymethyl)benzofuran-4-ol
- 149705-60-2
-
- Inchi: 1S/C9H8O3/c10-4-6-5-12-8-3-1-2-7(11)9(6)8/h1-3,5,10-11H,4H2
- InChI Key: DXAAVGXQYPBHCL-UHFFFAOYSA-N
- SMILES: O1C=C(CO)C2C(=CC=CC1=2)O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.6Ų
Experimental Properties
- PSA: 53.6
4-hydroxy-3-Benzofuranmethanol Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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